4-bromo-5-phenethoxy-2-(pyridin-4-ylmethyl)pyridazin-3(2H)-one

• CAS No.: 565157-34-8
• Molecular Formula: C18H16BrN3O2
• Molecular Weight: 386.2 g/mol
• IUPAC Name: 4-bromo-5-(2-phenylethoxy)-2-(pyridin-4-ylmethyl)pyridazin-3-one
• InChI: InChI=1S/C18H16BrN3O2/c19-17-16(24-11-8-14-4-2-1-3-5-14)12-21-22(18(17)23)13-15-6-9-20-10-7-15/h1-7,9-10,12H,8,11,13H2
• InChI Key: QWRXOOHAJGMEOS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCOC2=C(C(=O)N(N=C2)CC3=CC=NC=C3)Br

Description

4-Bromo-5-phenethoxy-2-(pyridin-4-ylmethyl)pyridazin-3(2H)-one is a pyridazinone derivative characterized by:

• Position 2: A pyridin-4-ylmethyl substituent, which may facilitate hydrogen bonding or π-π interactions in biological targets.

Comparison with Similar Compounds

Substituent Analysis at Key Positions

The table below compares substituents at positions 2, 4, and 5 across pyridazinone derivatives:

Compound Name	Position 2	Position 4	Position 5	Molecular Formula	Key Properties/Applications	Reference
Target Compound	Pyridin-4-ylmethyl	Br	Phenethoxy	Not Provided	Hypothesized kinase inhibition	N/A
4-Bromo-2-methyl-5-(piperidinylamino)pyridazinone	Methyl	Br	(3S,5S)-Piperidinylamino	C₁₇H₂₂BrN₅O	Potential CNS activity	[2]
4-Bromo-5-(pyrrolidinyl)-2-THP-pyridazinone	Tetrahydropyran-2-yl (THP)	Br	(R)-3-Hydroxypyrrolidinyl	C₁₃H₁₈BrN₃O₃	Intermediate for macrocyclic drugs	[4]
5-Bromo-4-chloro-2-phenylpyridazinone	Phenyl	Cl	Br	C₁₀H₆BrClN₂O	Antimicrobial activity	[10]
4-Bromo-5-(bromomethyl)-2-arylpyrazolones	4-Chlorophenyl/CF₃-phenyl	Br	Bromomethyl	C₁₁H₈Br₂ClN₂O	Alkylating agent	[6]
4-Chloro-5-(fluoropyrrolidinyl)-2-hydroxyethyl	2-Hydroxyethyl	Cl	(3S,4S)-Fluoropyrrolidinyl	C₁₈H₂₀ClFN₄O₄	Kinase inhibitor (e.g., JAK/STAT)	[9]
4-Bromo-6-(3-(4-Cl-Ph)propoxy)-5-(pyridin-3-ylmethyl)	Pyridin-3-ylmethyl	Br	3-(4-Cl-phenyl)propoxy	C₂₂H₂₀BrClN₃O₂	Anticancer or anti-inflammatory	[11]

Key Structural and Functional Differences

Position 2 Substituents: The target compound’s pyridin-4-ylmethyl group distinguishes it from analogs with methyl (), phenyl (), or pyridin-3-ylmethyl () groups. The 4-pyridyl orientation may enhance solubility or target binding compared to 3-pyridyl .

Position 5 Substituents :

• The phenethoxy group in the target compound provides greater lipophilicity than pyrrolidinyl () or bromomethyl () groups, which could improve blood-brain barrier penetration.
• Chloro at position 4/5 () vs. bromo in the target compound: Bromine’s larger atomic radius may enhance halogen bonding in target proteins .

Synthetic Utility :

• Bromine at position 4 (target compound, ) facilitates cross-coupling reactions (e.g., Suzuki-Miyaura) for further derivatization .
• Compounds with bromomethyl groups () serve as alkylating agents, whereas phenethoxy-substituted derivatives may prioritize receptor affinity over reactivity.

Research Findings and Pharmacological Implications

• Kinase Inhibition : Analogs with pyrrolidinyl or fluorinated substituents () show promise in kinase inhibition (e.g., JAK/STAT pathways). The target compound’s phenethoxy group may mimic aryl pharmacophores in kinase inhibitors like imatinib .
• Antimicrobial Activity: Chloro/bromo-substituted pyridazinones () exhibit broad-spectrum antimicrobial effects, suggesting the target compound could be optimized similarly.
• Metabolic Stability : Pyridin-4-ylmethyl and phenethoxy groups may reduce CYP450-mediated metabolism compared to THP () or tert-butyl () analogs.